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Compound of Interest

Compound Name: H-Lys(Z)-OH-d3

Cat. No.: B12413284 Get Quote

Essential Safety and Handling Guide for H-Lys(Z)-
OH-d3
This guide provides crucial safety, handling, and disposal information for H-Lys(Z)-OH-d3, a

deuterated derivative of Nε-benzyloxycarbonyl-L-lysine. While the Safety Data Sheet (SDS) for

the non-deuterated analogue, H-Lys(Z)-OH, does not classify it as a hazardous substance, it is

imperative to handle all laboratory chemicals with a comprehensive safety protocol to minimize

risk.[1] This document outlines best practices derived from safety data for the parent compound

and general laboratory safety standards for the protection of all personnel.

Hazard Summary & Key Properties
H-Lys(Z)-OH-d3 is a stable, isotopically labeled amino acid derivative.[2][3] Although not

classified as hazardous, exposure to the powdered form may cause irritation to the respiratory

tract, skin, and eyes.[1] Therefore, adherence to proper personal protective equipment (PPE)

and handling procedures is essential. The primary routes of potential exposure are inhalation of

dust, skin contact, and eye contact.

The table below summarizes key quantitative data for the non-deuterated parent compound, H-

Lys(Z)-OH.
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Property Value Reference

Molecular Formula C₁₄H₂₀N₂O₄ [1]

Molecular Weight 280.32 g/mol

Appearance White to off-white powder/solid

Melting Point 259 °C (decomposes)

Storage Temperature
2-8°C is recommended for

similar compounds

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent direct contact and inhalation. The following

equipment should be worn at all times when handling H-Lys(Z)-OH-d3.

PPE Category Item Specification Justification

Eye Protection

Safety Glasses with

Side Shields or

Goggles

Must conform to ANSI

Z.87.1 standards.

Protects eyes from

irritation caused by

airborne dust

particles.

Hand Protection Nitrile Gloves
Inspect for tears or

punctures before use.

Provides a barrier

against skin contact

and potential irritation.

Body Protection Laboratory Coat

Fully buttoned, flame-

resistant material

recommended.

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Dust Mask (or

equivalent)

NIOSH-approved

respirator.

Recommended when

handling the powder

outside of a fume

hood to prevent

inhalation of dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.gbiosciences.com/pdfs/msds/HCS%202024/786-551.pdf
https://www.benchchem.com/product/b12413284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Protocol
This section provides a detailed methodology for the safe handling of H-Lys(Z)-OH-d3 from

preparation to disposal.

Preparation and Precautionary Measures
Area Designation: Conduct all manipulations of H-Lys(Z)-OH-d3 within a designated area,

preferably in a certified chemical fume hood, to ensure good ventilation.

Emergency Equipment: Confirm that an operational emergency eyewash station and safety

shower are readily accessible before beginning work.

Donning PPE: Put on all required personal protective equipment as specified in the table

above.

Material Handling: Avoid actions that generate dust, such as vigorous shaking or scraping.

Use tools and techniques that minimize aerosolization.

Handling and Experimental Procedure
Weighing: Carefully weigh the powder in a fume hood or on a balance with a draft shield.

Container Management: Keep the container tightly closed when not in use to prevent

contamination and moisture absorption.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to prevent

splashing.

Spill Response: In the event of a small spill, mechanically recover the product by sweeping

or shoveling it into a suitable, labeled container for disposal. Avoid generating dust during

cleanup.

Post-Handling and Decontamination
Work Area Cleaning: After handling is complete, decontaminate the work surface with an

appropriate solvent (e.g., 70% ethanol) and wipe clean. Dispose of all cleaning materials as

contaminated waste.
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PPE Removal: Carefully remove gloves and dispose of them in the designated chemical

waste container. Remove your lab coat, ensuring it does not contact your personal clothing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before leaving the laboratory, and before eating or drinking.

Disposal Plan
All waste materials contaminated with H-Lys(Z)-OH-d3 must be treated as chemical waste and

disposed of according to institutional, local, state, and federal regulations.

Solid Waste: All contaminated solid materials, including used gloves, weighing papers, and

cleaning supplies, must be collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Any solutions containing H-Lys(Z)-OH-d3 should be collected in a separate,

designated, and sealed hazardous waste container. Do not pour chemical waste down the

drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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